SMK-17

• Molecular Formula: C20H24ClF2IN4O2S
• Molecular Weight: 584.8 g/mol
• InChI: InChI=1S/C20H24ClF2IN4O2S/c1-12(2)25-14-7-9-28(10-8-14)31(29,30)27-18-6-4-16(22)19(23)20(18)26-17-5-3-13(24)11-15(17)21/h3-6,11-12,14,25-27H,7-10H2,1-2H3
• InChIKey: WEULUYVOTSCFRJ-UHFFFAOYSA-N

SMK-17: Non-ATP-Competitive MEK1/2 Inhibitor

SMK-17 (CAS 765958-29-0; molecular formula C20H24ClF2IN4O2S) is a synthetic diphenylamine-sulfonamide derivative that functions as a highly selective, allosteric MEK1/2 inhibitor [1]. It binds to an allosteric pocket of MEK1/2 distinct from the ATP-binding site, inhibiting kinase activity in a non-ATP-competitive manner [2]. The compound exhibits IC50 values of 62 nM for MEK1 and 56 nM for MEK2 in cell-free kinase assays, with high selectivity for MEK1/2 over a broad panel of human kinases [3]. SMK-17 is orally bioavailable and has demonstrated significant antitumor activity in preclinical tumor xenograft models without notable toxicity [4].

Target engagement

Allosteric, non-ATP-competitive MEK1/2 inhibition; supports pathway dissection without ATP-site competition artifacts.

Selectivity context

ERK5-sparing profile differentiates SMK-17 from tool compounds PD184352 and U0126; reduces off-pathway confounding.

Genetic context

Characterized for synthetic lethal interaction with activating β-catenin mutations; supports biomarker-stratified study design.

Assay compatibility

High aqueous solubility facilitates homogeneous dosing and reduces DMSO carrier artifacts in cell-based and in vivo models.

• [1] Kiga M, Tanzawa F, Iwasaki S, Inaba F, Fujiwara K, Iwadare H, Echigo T, Nakamura Y, Shibata T, Suzuki K, Yasumatsu I, Nakayama A, Sasazawa Y, Tashiro E, Imoto M, Kurakata S. Antitumor effects of novel highly hydrophilic and non-ATP-competitive MEK1/2 inhibitor, SMK-17. Anticancer Drugs. 2012 Jan;23(1):119-30. doi: 10.1097/CAD.0b013e32834c6a33. PMID: 22008853. View Source
• [2] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. SMK-17, a MEK1/2-specific inhibitor, selectively induces apoptosis in β-catenin-mutated tumors. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source
• [3] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. Figure 1: Anti-tumor activities of SMK-17 in vitro. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source
• [4] Kiga M, Tanzawa F, Iwasaki S, Inaba F, Fujiwara K, Iwadare H, Echigo T, Nakamura Y, Shibata T, Suzuki K, Yasumatsu I, Nakayama A, Sasazawa Y, Tashiro E, Imoto M, Kurakata S. Antitumor effects of novel highly hydrophilic and non-ATP-competitive MEK1/2 inhibitor, SMK-17. Anticancer Drugs. 2012 Jan;23(1):119-30. doi: 10.1097/CAD.0b013e32834c6a33. PMID: 22008853. View Source

Why Generic MEK Inhibitors Cannot Replace SMK-17

MEK inhibitors are not interchangeable due to substantial mechanistic and pharmacological divergence that profoundly impacts experimental outcomes. Conventional ATP-competitive MEK inhibitors frequently exhibit off-target inhibition of ERK5 phosphorylation, a confounding factor that can mask true MAPK pathway-specific phenotypes and lead to misinterpretation of experimental data [1]. In contrast, SMK-17 is an allosteric, non-ATP-competitive MEK1/2 inhibitor that does not inhibit ERK5 phosphorylation, providing a cleaner, pathway-specific tool for elucidating MEK-ERK1/2 signaling biology [1]. Furthermore, MEK inhibitors differ dramatically in their physicochemical properties—particularly aqueous solubility and oral bioavailability—which critically influence their suitability for in vivo applications, including chronic dosing studies and translational tumor modeling [2]. SMK-17's combination of high aqueous solubility and non-ATP-competitive, ERK5-sparing inhibition profile distinguishes it from widely used comparators such as U0126 and PD184352, making generic substitution scientifically untenable.

ERK5 pathway confounding

PD184352 and U0126 inhibit ERK5 phosphorylation at MEK1/2-inhibitory concentrations; SMK-17 spares ERK5. Swapping may introduce ERK5-mediated phenotypic noise.

β-catenin synthetic lethality

SMK-17 has been specifically characterized for apoptosis induction in β-catenin-mutant tumors; this biomarker relationship may not transfer to generic MEK inhibitors without equivalent validation.

Selectivity & solubility differences

Off-target kinase profiles and aqueous solubility vary significantly across the MEK inhibitor class; a substitute may alter assay reproducibility and limit solvent-free dosing regimens.

• [1] Kiga M, Tanzawa F, Iwasaki S, Inaba F, Fujiwara K, Iwadare H, Echigo T, Nakamura Y, Shibata T, Suzuki K, Yasumatsu I, Nakayama A, Sasazawa Y, Tashiro E, Imoto M, Kurakata S. Antitumor effects of novel highly hydrophilic and non-ATP-competitive MEK1/2 inhibitor, SMK-17. Anticancer Drugs. 2012 Jan;23(1):119-30. doi: 10.1097/CAD.0b013e32834c6a33. PMID: 22008853. View Source
• [2] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. SMK-17, a MEK1/2-specific inhibitor, selectively induces apoptosis in β-catenin-mutated tumors. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source

SMK-17 Comparative Evidence

ERK5 Sparing vs. PD184352 and U0126

SMK-17 potently inhibits MEK1 and MEK2 kinase activity in cell-free kinase assays with IC50 values of 62 nM for MEK1 and 56 nM for MEK2 [1]. While the source publication does not directly provide head-to-head IC50 values for specific comparators under identical conditions, these potency values establish SMK-17 as a nanomolar-range MEK1/2 inhibitor comparable to other tool compounds such as U0126, which has reported IC50 values of 72 nM for MEK1 and 58 nM for MEK2 in similar cell-free assays [2].

ERK5 sparing vs. PD184352 & U0126

Head-to-head

No ERK5 phosphorylation inhibition detected at MEK1/2-suppressive concentrations; PD184352 and U0126 both inhibit ERK5 phosphorylation.

Enables ERK1/2-specific pathway attribution without ERK5 crosstalk.

Tumor cell lines, Western blot for phospho-ERK5.

Evidence Dimension	MEK1/2 kinase inhibition potency (IC50)
Target Compound Data	MEK1: 62 nM; MEK2: 56 nM
Comparator Or Baseline	U0126: MEK1 IC50 72 nM, MEK2 IC50 58 nM (reported values from comparable cell-free kinase assays)
Quantified Difference	SMK-17 exhibits approximately 14% lower IC50 (higher potency) for MEK1 compared to U0126; MEK2 potency is nearly equivalent (56 nM vs 58 nM).
Conditions	Cell-free kinase reactions using recombinant human MEK1 and MEK2

Why This Matters

SMK-17 provides MEK1/2 inhibition potency comparable to or marginally better than the widely used tool compound U0126, ensuring robust target engagement at standard working concentrations (typically 100–1000 nM).

• [1] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. Figure 1: Anti-tumor activities of SMK-17 in vitro. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source
• [2] Favata MF, Horiuchi KY, Manos EJ, Daulerio AJ, Stradley DA, Feeser WS, Van Dyk DE, Pitts WJ, Earl RA, Hobbs F, Copeland RA, Magolda RL, Scherle PA, Trzaskos JM. Identification of a novel inhibitor of mitogen-activated protein kinase kinase. J Biol Chem. 1998 Jul 17;273(29):18623-32. doi: 10.1074/jbc.273.29.18623. PMID: 9660836. View Source

β-Catenin Mutant-Selective Apoptosis

Kinase inhibition profiling of SMK-17 was performed against a panel of 233 human kinases at a concentration of 1000 nM [1]. SMK-17 demonstrated exceptional selectivity, inhibiting only MEK1 and MEK2 with >90% inhibition at this concentration, while the vast majority of other kinases exhibited <10% inhibition [1]. In contrast, the widely used MEK inhibitor U0126 has been reported to inhibit multiple additional kinases at similar concentrations, including ERK5, AMPK, and PKB/Akt, limiting its utility as a pathway-specific probe [2].

β-catenin mutant-selective apoptosis

Reported

Marked increase in sub-G1 population in SW48 and HCT116 β-catenin-mutant cells; tumor regression in mutant xenografts. Wild-type cells show no significant apoptosis.

Supports synthetic lethal study design in β-catenin-driven research models.

Flow cytometry sub-G1 assay; in vivo xenograft models.

Evidence Dimension	Kinase selectivity profile (inhibition of off-target kinases at 1000 nM)
Target Compound Data	SMK-17 at 1000 nM: >90% inhibition of MEK1/2 only; <10% inhibition of 231+ other human kinases tested [1]
Comparator Or Baseline	U0126 at comparable concentrations: known off-target inhibition of ERK5, AMPK, PKB/Akt, and other kinases [2]
Quantified Difference	SMK-17 exhibits near-absolute selectivity for MEK1/2 among 233 kinases at 1000 nM; U0126 shows confirmed off-target inhibition of at least 3–5 additional kinase families at similar concentrations.
Conditions	Cell-free kinase inhibition profiling panel of 233 human kinases, tested at 1000 nM compound concentration

Why This Matters

This exceptional selectivity profile makes SMK-17 a superior chemical biology tool for experiments requiring clean, pathway-specific MEK1/2 inhibition without confounding off-target kinase activity that could skew phenotypic readouts.

• [1] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. Figure 1: Anti-tumor activities of SMK-17 in vitro. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source
• [2] Bain J, Plater L, Elliott M, Shpiro N, Hastie CJ, McLauchlan H, Klevernic I, Arthur JS, Alessi DR, Cohen P. The selectivity of protein kinase inhibitors: a further update. Biochem J. 2007 Dec 15;408(3):297-315. doi: 10.1042/BJ20070797. PMID: 17850214. View Source

Kinase Selectivity vs. U0126

Unlike the previously reported MEK inhibitors PD184352 and U0126, SMK-17 does not inhibit the phosphorylation of ERK5, a closely related MAP kinase family member [1]. This was demonstrated in direct comparative experiments where SMK-17 showed no detectable reduction in ERK5 phosphorylation, whereas both PD184352 and U0126 significantly inhibited ERK5 phosphorylation at concentrations that inhibit MEK1/2 [1].

Kinase selectivity vs. U0126

Reported

Profiled against 233 human kinases at 1000 nM; highly selective for MEK1/2, minimal off-target inhibition. U0126 known to hit MKK5/ERK5 and autophagy pathways.

Supports attribution of cellular phenotypes to MEK1/2 inhibition with lower off-target risk.

Cell-free kinase panel; allosteric binding mode.

Evidence Dimension	Inhibition of ERK5 phosphorylation
Target Compound Data	SMK-17: no inhibition of ERK5 phosphorylation observed
Comparator Or Baseline	PD184352 and U0126: both inhibit ERK5 phosphorylation at MEK1/2-inhibitory concentrations
Quantified Difference	Qualitative difference: SMK-17 completely spares ERK5 phosphorylation; PD184352 and U0126 produce detectable to significant inhibition.
Conditions	Cellular assays measuring ERK5 phosphorylation status following compound treatment

Why This Matters

ERK5 inhibition is a known confounding off-target effect of many first-generation MEK inhibitors. SMK-17's ERK5-sparing profile enables researchers to attribute observed phenotypes specifically to MEK-ERK1/2 pathway inhibition rather than to ERK5 blockade, increasing experimental rigor and data interpretability.

• [1] Kiga M, Tanzawa F, Iwasaki S, Inaba F, Fujiwara K, Iwadare H, Echigo T, Nakamura Y, Shibata T, Suzuki K, Yasumatsu I, Nakayama A, Sasazawa Y, Tashiro E, Imoto M, Kurakata S. Antitumor effects of novel highly hydrophilic and non-ATP-competitive MEK1/2 inhibitor, SMK-17. Anticancer Drugs. 2012 Jan;23(1):119-30. doi: 10.1097/CAD.0b013e32834c6a33. PMID: 22008853. View Source

Aqueous Solubility vs. PD184352 and U0126

The antiproliferative effects of SMK-17 and U0126 were compared head-to-head across a panel of 24 tumor cell lines harboring various oncogenic mutations [1]. IC50 values were determined 72 hours after compound treatment. SMK-17 exhibited a distinct pattern of growth inhibition, with cell lines harboring highly phosphorylated MEK1/2 and ERK1/2 showing greater sensitivity [1]. The differential growth inhibition patterns between SMK-17 and U0126 across the panel were visualized as log IC50 deviations from the panel mean, revealing compound-specific sensitivity profiles [1].

Aqueous solubility vs. PD184352 & U0126

Class-level

Described as highly hydrophilic; water-soluble. PD184352 and U0126 are practically water-insoluble and require organic solvents.

May support solvent-free assay and in vivo formulation workflows.

Qualitative comparison; exact solubility values not reported in literature.

Evidence Dimension	Antiproliferative IC50 values across 24 tumor cell lines
Target Compound Data	SMK-17: cell line-dependent IC50 values (72 h treatment); cell lines with high p-MEK1/2 and p-ERK1/2 baseline phosphorylation were most sensitive [1]
Comparator Or Baseline	U0126: cell line-dependent IC50 values (72 h treatment), with distinct sensitivity pattern [1]
Quantified Difference	Log IC50 deviation plots demonstrate non-overlapping sensitivity profiles between SMK-17 and U0126 across the 24-cell-line panel; specific IC50 values vary by cell line genotype.
Conditions	24 tumor cell lines with diverse oncogenic mutations (MAPK, PI3K, p53, Wnt pathways), 72 h compound exposure

Why This Matters

The divergent antiproliferative profiles between SMK-17 and U0126 across a genetically diverse tumor cell panel indicate that these compounds are not functionally interchangeable. Researchers should select SMK-17 when a distinct sensitivity pattern—potentially driven by baseline MAPK pathway activation status—is required for their experimental system.

• [1] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. Figure 1: Anti-tumor activities of SMK-17 in vitro. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source

Oral Bioavailability and In Vivo Efficacy

SMK-17 selectively induces apoptosis in tumor cell lines harboring β-catenin mutations at its effective concentration range [1]. Mechanistic studies demonstrated that dominant-negative TCF7L2 (TCF4) reduced MEK inhibitor-induced apoptosis, whereas constitutively active, mutated β-catenin accelerated apoptosis induction [1]. While the source publication does not provide direct quantitative comparison data for alternative MEK inhibitors in this β-catenin-mutated context, the identification of β-catenin mutations as a responder biomarker is a functionally significant characteristic of SMK-17 [1].

Oral bioavailability & in vivo antitumor activity

Reported

Oral administration produced tumor growth inhibition and apoptosis (TUNEL) in β-catenin-mutant xenografts without notable body weight loss.

Supports chronic oral dosing protocols in preclinical pharmacology studies.

In vivo mouse xenograft models; comparison to PD184352 PK (38% oral bioavailability in rats) highlights exposure advantage.

Evidence Dimension	Apoptosis induction in β-catenin-mutated vs wild-type tumor cells
Target Compound Data	SMK-17 selectively induces apoptosis in β-catenin-mutated tumor cell lines at effective concentrations [1]
Comparator Or Baseline	No direct comparator data available in the source publication; class-level inference suggests other MEK inhibitors may share variable sensitivity, but SMK-17 has been specifically validated for this biomarker.
Quantified Difference	Qualitative observation: β-catenin-mutated cells exhibit enhanced apoptotic response to SMK-17 compared to wild-type cells.
Conditions	Tumor cell lines with characterized β-catenin mutation status; apoptosis assessed following compound treatment

Why This Matters

The established synthetic lethal interaction between β-catenin mutations and MEK inhibition provides a clear biomarker-driven rationale for selecting SMK-17 in studies focused on Wnt/β-catenin pathway crosstalk with MAPK signaling, particularly in colorectal cancer and other β-catenin-mutated tumor models.

• [1] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. SMK-17, a MEK1/2-specific inhibitor, selectively induces apoptosis in β-catenin-mutated tumors. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source

MEK1/2 Inhibitory Potency

SMK-17 exhibited potent antitumor activity in animal models upon oral administration, selectively blocking MAPK pathway signaling without affecting other signal pathways, which resulted in significant antitumor efficacy without notable side effects [1]. The compound's high aqueous solubility, a consequence of its hydrophilic sulfonamide-piperidine moiety, facilitates oral dosing and contributes to favorable pharmacokinetic properties [2].

MEK1/2 inhibitory potency

Reported

MEK1 IC50 = 62 nM; MEK2 IC50 = 56 nM (cell-free kinase assay). Comparable to U0126 (MEK1 IC50 72 nM). Non-ATP-competitive allosteric mechanism.

Supports pathway inhibition studies with potency comparable to common tool inhibitors.

Cell-free MEK1/MEK2 activity assays; selectivity advantage over PD184352 due to ERK5 sparing.

Evidence Dimension	Oral bioavailability and in vivo antitumor efficacy
Target Compound Data	SMK-17: oral administration produces significant antitumor efficacy in xenograft models without notable side effects [1]
Comparator Or Baseline	U0126 and PD184352: have known limitations in oral bioavailability and/or formulation stability; no direct in vivo head-to-head comparison available in SMK-17 source publications.
Quantified Difference	SMK-17 is explicitly characterized as orally available and highly water-soluble, whereas U0126 and PD184352 are less suited for chronic oral dosing studies.
Conditions	Tumor xenograft mouse models; oral administration route

Why This Matters

SMK-17's oral bioavailability and high aqueous solubility make it uniquely suitable for in vivo studies requiring convenient oral dosing and for experiments where compound solubility in aqueous buffers is critical for reliable pharmacokinetics.

• [1] Kiga M, Tanzawa F, Iwasaki S, Inaba F, Fujiwara K, Iwadare H, Echigo T, Nakamura Y, Shibata T, Suzuki K, Yasumatsu I, Nakayama A, Sasazawa Y, Tashiro E, Imoto M, Kurakata S. Antitumor effects of novel highly hydrophilic and non-ATP-competitive MEK1/2 inhibitor, SMK-17. Anticancer Drugs. 2012 Jan;23(1):119-30. doi: 10.1097/CAD.0b013e32834c6a33. PMID: 22008853. View Source
• [2] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. SMK-17, a MEK1/2-specific inhibitor, selectively induces apoptosis in β-catenin-mutated tumors. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source

SMK-17 Best-Fit Applications

Wnt/β-Catenin Pathway-Driven Cancer Models

SMK-17 is the preferred MEK1/2 inhibitor for experiments where confounding ERK5 inhibition must be strictly avoided. Unlike U0126 and PD184352, SMK-17 does not inhibit ERK5 phosphorylation at concentrations that fully suppress MEK1/2 activity [1]. This ERK5-sparing profile is essential for studies aimed at dissecting MEK-ERK1/2-specific transcriptional programs, cell cycle regulation, and differentiation signaling, where ERK5 off-target inhibition would otherwise introduce interpretive ambiguity [1].

ERK5-Sparing MAPK Pathway Dissection

SMK-17 is well-suited for in vivo preclinical oncology studies requiring oral administration and sustained target engagement. The compound is orally bioavailable and has demonstrated significant antitumor efficacy in xenograft models without notable toxicity [2]. Its high aqueous solubility facilitates formulation and reliable pharmacokinetics, distinguishing it from less soluble MEK inhibitors that may require specialized vehicles or parenteral administration [2].

Aqueous-Phase Assays and In Vivo Dosing

SMK-17 selectively induces apoptosis in tumor cell lines harboring β-catenin mutations [3]. This established synthetic lethal interaction makes SMK-17 a valuable tool for investigating Wnt/β-catenin and MAPK pathway crosstalk, particularly in colorectal cancer models and other tumors with activating β-catenin mutations [3]. Researchers studying MEK inhibitor sensitivity biomarkers or exploring combination therapies targeting Wnt and MAPK pathways should prioritize SMK-17 for its validated activity in this genetic context [3].

Kinase Selectivity Benchmarking

SMK-17 exhibits exceptional selectivity for MEK1 and MEK2, with negligible inhibition of 231+ other human kinases at 1000 nM [4]. This near-absolute selectivity profile makes SMK-17 an optimal chemical biology tool for studies where broad kinase inhibition would confound phenotypic interpretation [4]. Researchers investigating MEK1/2-specific roles in cellular signaling, development, or disease models should select SMK-17 to minimize off-target kinase effects that plague less selective MEK inhibitors [4].

Application

Selection Property

Validation Focus

Wnt/β-catenin cancer research models

β-catenin synthetic lethal profiling

Apoptosis response in β-catenin-mutant cell lines (e.g., HCT116, SW48)

ERK5-sparing MAPK pathway dissection

ERK5 non-inhibitory profile

Phospho-ERK5 Western blot confirmation; phenotype attribution to ERK1/2

Aqueous-phase assays and in vivo oral dosing

High aqueous solubility

Solvent-free formulation compatibility; chronic dosing regimen tolerance

Kinase selectivity benchmarking

Clean selectivity profile across 233 kinases

Off-target kinase interference assessment; target engagement validation

• [1] Kiga M, Tanzawa F, Iwasaki S, Inaba F, Fujiwara K, Iwadare H, Echigo T, Nakamura Y, Shibata T, Suzuki K, Yasumatsu I, Nakayama A, Sasazawa Y, Tashiro E, Imoto M, Kurakata S. Antitumor effects of novel highly hydrophilic and non-ATP-competitive MEK1/2 inhibitor, SMK-17. Anticancer Drugs. 2012 Jan;23(1):119-30. doi: 10.1097/CAD.0b013e32834c6a33. PMID: 22008853. View Source
• [2] Kiga M, Tanzawa F, Iwasaki S, Inaba F, Fujiwara K, Iwadare H, Echigo T, Nakamura Y, Shibata T, Suzuki K, Yasumatsu I, Nakayama A, Sasazawa Y, Tashiro E, Imoto M, Kurakata S. Antitumor effects of novel highly hydrophilic and non-ATP-competitive MEK1/2 inhibitor, SMK-17. Anticancer Drugs. 2012 Jan;23(1):119-30. doi: 10.1097/CAD.0b013e32834c6a33. PMID: 22008853. View Source
• [3] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. SMK-17, a MEK1/2-specific inhibitor, selectively induces apoptosis in β-catenin-mutated tumors. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source
• [4] Kiga M, Nakayama A, Shikata Y, Sasazawa Y, Murakami R, Nakanishi T, Tashiro E, Imoto M. Figure 1: Anti-tumor activities of SMK-17 in vitro. Sci Rep. 2015 Feb 2;5:8155. doi: 10.1038/srep08155. PMID: 25640451. View Source